Cas no 52073-64-0 (2-(3-(Trifluoromethyl)phenoxy)ethanol)

2-(3-(Trifluoromethyl)phenoxy)ethanol is a fluorinated aromatic ether alcohol with the molecular formula C9H9F3O2. This compound features a trifluoromethyl (-CF3) group attached to a phenoxyethanol backbone, imparting unique physicochemical properties such as enhanced lipophilicity and chemical stability. The presence of the trifluoromethyl group improves resistance to metabolic degradation, making it valuable in pharmaceutical and agrochemical applications as an intermediate or functional modifier. Its ether-alcohol structure also contributes to solubility in both polar and nonpolar solvents, facilitating its use in formulations requiring controlled reactivity. The compound is typically synthesized via nucleophilic substitution or etherification reactions, ensuring high purity for specialized industrial applications.
2-(3-(Trifluoromethyl)phenoxy)ethanol structure
52073-64-0 structure
Product Name:2-(3-(Trifluoromethyl)phenoxy)ethanol
CAS No:52073-64-0
MF:C9H9F3O2
MW:206.161773443222
MDL:MFCD15206596
CID:4017955
PubChem ID:22036371
Update Time:2025-06-13

2-(3-(Trifluoromethyl)phenoxy)ethanol Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-[3-(trifluoromethyl)phenoxy]-
    • 2-(3-(Trifluoromethyl)phenoxy)ethanol
    • 2-(3-Trifluoromethylphenoxy)ethanol
    • 2-[3-(Trifluoromethyl)phenoxy]ethanol
    • 52073-64-0
    • 2-(3-trifluoromethyl-phenoxy)-ethanol
    • DB-121586
    • A1-05644
    • 2-[(3-Trifluoromethylphenyl)oxy]ethanol
    • SCHEMBL585718
    • MDL: MFCD15206596
    • Inchi: 1S/C9H9F3O2/c10-9(11,12)7-2-1-3-8(6-7)14-5-4-13/h1-3,6,13H,4-5H2
    • InChI Key: XZFROFAISZKBSS-UHFFFAOYSA-N
    • SMILES: C(O)COC1=CC=CC(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 206.05546401Da
  • Monoisotopic Mass: 206.05546401Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.5Ų

2-(3-(Trifluoromethyl)phenoxy)ethanol Pricemore >>

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Additional information on 2-(3-(Trifluoromethyl)phenoxy)ethanol

Comprehensive Overview of 2-(3-(Trifluoromethyl)phenoxy)ethanol (CAS No. 52073-64-0): Properties, Applications, and Industry Trends

2-(3-(Trifluoromethyl)phenoxy)ethanol (CAS No. 52073-64-0) is a specialized organic compound featuring a trifluoromethyl group and a phenoxyethanol backbone. This unique structure grants it versatile physicochemical properties, making it valuable in industries such as pharmaceuticals, agrochemicals, and specialty materials. With the growing demand for fluorinated compounds in modern chemistry, this chemical has garnered significant attention for its stability, solubility, and functional adaptability.

The compound’s molecular formula (C9H9F3O2) highlights its low molecular weight and high polarity, which are critical for applications requiring precise reactivity. Researchers often explore its role as an intermediate in synthesizing bioactive molecules or surface-active agents. Recent studies emphasize its potential in green chemistry, aligning with global trends toward sustainable and eco-friendly chemical processes.

One of the most searched questions about 2-(3-(Trifluoromethyl)phenoxy)ethanol revolves around its synthetic routes and industrial-scale production. Optimized methods often involve the reaction of 3-(trifluoromethyl)phenol with ethylene oxide or 2-chloroethanol, followed by purification steps to achieve high yields. Its thermal stability and compatibility with polymers also make it a candidate for advanced material formulations, such as coatings or adhesives.

In the pharmaceutical sector, CAS No. 52073-64-0 is investigated for its utility in drug delivery systems due to its enhanced permeability and low toxicity profile. This aligns with the rising interest in precision medicine and targeted therapies. Meanwhile, agrochemical applications leverage its herbicidal and fungicidal properties, addressing the need for high-efficiency crop protection solutions.

From an SEO perspective, terms like "2-(3-(Trifluoromethyl)phenoxy)ethanol uses", "CAS 52073-64-0 suppliers", and "fluorinated phenoxyethanol synthesis" are frequently queried, reflecting market demand. Analytical techniques such as HPLC, GC-MS, and NMR are essential for quality control, another hot topic among professionals. Regulatory compliance, particularly REACH and FDA guidelines, is also a key concern for manufacturers.

Innovation in catalysis and process optimization continues to drive the compound’s relevance. For instance, microwave-assisted synthesis and flow chemistry are emerging as efficient alternatives to traditional batch processes. These advancements cater to the demand for cost-effective and scalable production methods, further solidifying the compound’s position in the chemical industry.

In summary, 2-(3-(Trifluoromethyl)phenoxy)ethanol (CAS No. 52073-64-0) exemplifies the intersection of specialty chemicals and cutting-edge applications. Its adaptability across sectors, coupled with ongoing research into sustainable synthesis, ensures its continued prominence. For stakeholders, understanding its market dynamics and technical specifications is crucial to leveraging its full potential.

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